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Compound of Interest

Compound Name: N-Benzylquinidinium chloride

Cat. No.: B8058261

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Benzylquinidinium chloride, a chiral
phase-transfer catalyst derived from the Cinchona alkaloid quinidine. This document covers its
chemical identity, physical properties, and its application in asymmetric synthesis, complete
with a representative experimental protocol and diagrams illustrating the catalytic mechanism
and workflow.

Core Concepts: N-Benzylquinidinium Chloride

N-Benzylquinidinium chloride is a quaternary ammonium salt that functions as a chiral
phase-transfer catalyst (PTC).[1] In a biphasic system (e.g., an aqueous and an organic
phase), it facilitates the transfer of a reactant, typically an anion, from the aqueous phase to the
organic phase where the reaction with an organic substrate occurs. The chirality of the catalyst,
originating from the quinidine scaffold, allows for the stereoselective formation of one
enantiomer of the product over the other, making it a valuable tool in asymmetric synthesis.[2]

Chemical Identification and Molecular Structure

The identity and structure of N-Benzylquinidinium chloride are defined by its CAS number
and molecular formula.

e CAS Number: 77481-82-4[3][4]

e Molecular Formula: C27H31CIN202[4]
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The structure incorporates a quinidine moiety benzylated at the quinuclidine nitrogen atom.

Physicochemical Properties

The key physicochemical properties of N-Benzylquinidinium chloride are summarized in the

table below.
Property Value Reference(s)
Molecular Weight 451.01 g/mol [5]
White to yellow crystalline
Appearance [3]
powder
Melting Point 178 °C [3]
Purity >98.0% [5]

Store under inert gas in a cool,
Storage [4]
dark place (<15°C)

Asymmetric Synthesis via Phase-Transfer Catalysis

N-Benzylquinidinium chloride is prominently used in the enantioselective alkylation of glycine
derivatives to produce non-proteinogenic a-amino acids, a method pioneered by O'Donnell.[6]
This reaction, often referred to as the O'Donnell Amino Acid Synthesis, involves the alkylation
of a benzophenone imine of a glycine alkyl ester under biphasic conditions.[6]

Mechanism of Catalysis

The catalytic cycle involves the exchange of the catalyst's chloride anion for a hydroxide ion
from the aqueous basic solution. The resulting quaternary ammonium hydroxide is a strong
base in the organic phase, where it deprotonates the glycine imine. The resulting enolate forms
a chiral ion pair with the catalyst, which then reacts with an alkylating agent. The
stereochemical outcome of the reaction is dictated by the structure of the chiral catalyst.
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Reaction

1. Dissolve Substrate
and Catalyst in Toluene
2. Cool to 0°C
3. Add 50% aq. KOH
4. Add Benzyl Bromide

5. Stir at 0°C
(Monitor by TLC)
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6. Quench with H20
& Extract with CH2Cl2
7. Wash with Brine
8. Dry (MgS0a4) & Concentrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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